2-((3-(3,4-dimethoxyphenethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C26H27N3O5S2/c1-4-34-20-8-6-5-7-18(20)27-23(30)16-36-26-28-19-12-14-35-24(19)25(31)29(26)13-11-17-9-10-21(32-2)22(15-17)33-3/h5-10,12,14-15H,4,11,13,16H2,1-3H3,(H,27,30)
• InChI Key: CELFTNCJSVYRNK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CCC4=CC(=C(C=C4)OC)OC)SC=C3
• Molecular Formula: C26H27N3O5S2
• Molecular Weight: 525.6 g/mol

Description

2-((3-(3,4-dimethoxyphenethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H27N3O5S2 and its molecular weight is 525.64. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(3,4-dimethoxyphenethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-ethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(3,4-dimethoxyphenethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-ethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Compounds : A study by Abu‐Hashem et al. (2020) discusses the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, indicating potential anti-inflammatory and analgesic agents. These compounds show significant COX-2 inhibitory activity, analgesic, and anti-inflammatory properties, suggesting potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Radiosynthesis for PET Imaging : Dollé et al. (2008) developed a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including a compound designed for PET imaging, highlighting its significance in neuroimaging and potential for studying neurological disorders (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

• Antimicrobial and Antitumor Activities : Hossan et al. (2012) report on the synthesis of pyridines, pyrimidinones, and oxazinones with good antibacterial and antifungal activities, suggesting potential for developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

• Antitumor Activity of Thieno[3,2-d]pyrimidine Derivatives : Hafez and El-Gazzar (2017) synthesized novel thieno[3,2-d]pyrimidine derivatives showing potent anticancer activity on various human cancer cell lines, indicating the therapeutic potential of these compounds in cancer treatment (Hafez & El-Gazzar, 2017).

• Synthesis of Pyrimidine Derivatives for Anti-inflammatory and Analgesic Effects : Sondhi et al. (2009) investigated the synthesis of pyrimidine derivatives, finding some compounds with significant anti-inflammatory and analgesic activities, suggesting their potential as therapeutic agents (Sondhi, Dinodia, Rani, Shukla, & Raghubir, 2009).